7-chloro-6-methoxy-1H-indole-2,3-dione

• Molecular Formula: C9H6ClNO3
• Molecular Weight: 211.60 g/mol
• IUPAC Name: 7-chloro-6-methoxy-1H-indole-2,3-dione
• InChI: InChI=1S/C9H6ClNO3/c1-14-5-3-2-4-7(6(5)10)11-9(13)8(4)12/h2-3H,1H3,(H,11,12,13)
• InChI Key: FZVOCQKWNYIRHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=O)C(=O)N2)Cl

Description

7-chloro-6-methoxy-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C9H6ClNO3 and its molecular weight is 211.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 245d (10.46 g, 45.74 mmol) was added portionwise to BF3.Et2O at 40° C. The mixture was then heated at 90° C. for 3 hrs. After cooling down to room temperature, the reaction mixture was poured into crushed ice and extracted with EtOAc. Organics were dried over Na2SO4, filtered, concentrated under reduced pressure, and purified by chromatography on silica gel (petroleum ether/EtOAc). The compound obtained was recrystallised from EtOH to yield compound 246d as a brown solid in 63% yield. 1H NMR (DMSO-d6, 400 MHz) δ (ppm) 3.96 (s, 3H), 6.79 (d, J=9.10 Hz, 1H), 7.52 (d, J=9.10 Hz, 1H), 11.40 (s, 1H).